Cas no 113455-70-2 (4-Piperidineaceticacid, 5-ethyl-2-oxo-)

• Product Name: 4-Piperidineaceticacid, 5-ethyl-2-oxo-
• CAS No: 113455-70-2
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 181159
• PubChem ID: 195008
• Update Time: 2025-04-19

4-Piperidineaceticacid, 5-ethyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineaceticacid, 5-ethyl-2-oxo-
• 2-(5-ethyl-2-oxopiperidin-4-yl)acetic acid
• 5-ethyl-2-oxo-4-piperidineacetic acid
• (5-ethyl-2-oxopiperidin-4-yl)acetic acid
• 5-Eopaa
• DTXSID80921067
• (3-Ethyl-6-hydroxy-2,3,4,5-tetrahydropyridin-4-yl)acetic acid
• 113455-70-2

• Inchi： 1S/C9H15NO3/c1-2-6-5-10-8(11)3-7(6)4-9(12)13/h6-7H,2-5H2,1H3,(H,10,11)(H,12,13)
• InChI Key： YFMVBEJQEREOPI-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(=O)O)C(CC)CN1

Computed Properties

• Exact Mass: 185.10525
• Monoisotopic Mass: 185.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.097
• Boiling Point: 424.9°Cat760mmHg
• Flash Point: 210.8°C
• Refractive Index: 1.466
• PSA: 66.4